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Compound of Interest

Compound Name:
Tri(Amino-PEG3-amide)-amine

TFA

Cat. No.: B12413365 Get Quote

Essential Safety and Handling Guide for
Tri(Amino-PEG3-amide)-amine TFA
This guide provides crucial safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling Tri(Amino-PEG3-amide)-amine TFA.

The information is compiled from available safety data and best practices for handling related

chemical compounds.

Hazard Identification and Personal Protective
Equipment (PPE)
While a comprehensive Safety Data Sheet (SDS) is not publicly available, the compound is

classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects.[1] Due

to its chemical structure containing amine groups and a trifluoroacetate (TFA) salt, it should be

handled with caution, drawing parallels from similar aliphatic amines and TFA compounds

which can be corrosive and cause severe skin and eye damage.[2][3][4]

Table 1: Personal Protective Equipment (PPE) Requirements
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PPE Category Specification

Eye and Face Protection

Chemical splash goggles meeting ANSI Z.87.1

standard are mandatory. A face shield should be

worn over goggles when there is a significant

risk of splashes.[2][3]

Skin Protection

A lab coat or chemical-resistant apron is

required to protect against skin contact.[2][4]

Chemical-resistant gloves (e.g., nitrile,

neoprene) are mandatory. For extended contact,

consult the glove manufacturer's resistance

guide.[2][3] Closed-toe shoes and long pants

must be worn.[2]

Respiratory Protection

All work should be conducted in a certified

chemical fume hood to prevent inhalation of any

potential vapors or aerosols.[2][3] If engineering

controls are insufficient, a NIOSH-approved

respirator with appropriate cartridges should be

used.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is critical for the safe handling of Tri(Amino-PEG3-
amide)-amine TFA.

2.1. Receiving and Storage

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials such as strong oxidizing agents and acids.[5]

The recommended storage temperature is -20°C.

2.2. Preparation and Weighing
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Preparation: Before handling, ensure that a chemical spill kit appropriate for amines is

readily available. Assemble all necessary equipment and reagents.

Donning PPE: Put on all required PPE as outlined in Table 1 before entering the designated

work area.

Weighing: Conduct all weighing operations within a certified chemical fume hood to minimize

inhalation exposure. Avoid creating dust.

2.3. Dissolution and Use

Dissolution: When preparing solutions, slowly add the solid compound to the solvent to avoid

splashing. This compound is soluble in water, DMSO, DCM, and DMF.

Handling Solutions: Keep containers tightly closed when not in use.[4] Avoid contact with

skin, eyes, and clothing.[2]

Post-Experiment: After use, decontaminate all surfaces and equipment that may have come

into contact with the chemical.

Disposal Plan
Proper disposal of Tri(Amino-PEG3-amide)-amine TFA and contaminated materials is crucial

to prevent environmental harm, given its high aquatic toxicity.[1]

3.1. Waste Segregation and Collection

Solid Waste: Collect unused solid Tri(Amino-PEG3-amide)-amine TFA and any materials

contaminated with it (e.g., weighing paper, gloves, pipette tips) in a designated, clearly

labeled hazardous waste container.

Liquid Waste: Collect solutions containing Tri(Amino-PEG3-amide)-amine TFA in a

separate, labeled hazardous waste container. Do not pour down the drain.

Never mix this waste with incompatible materials.

3.2. Container Management
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Use containers that are chemically compatible and can be tightly sealed.

Do not overfill waste containers; a recommended maximum is 75% capacity to allow for

expansion.[6]

Store waste containers in a designated, well-ventilated, and secure satellite accumulation

area.

3.3. Final Disposal

Dispose of all waste through your institution's Environmental Health and Safety (EHS) office

or a licensed chemical waste disposal service.[1][6]

Empty Containers: Thoroughly rinse empty containers with a suitable solvent. The first

rinseate must be collected and disposed of as hazardous waste. After rinsing, deface the

original label before disposing of the container as regular solid waste.[6]

Quantitative Data
Table 2: Chemical and Hazard Information

Property Value

Molecular Formula C₃₃H₆₉N₇O₁₂

Molecular Weight 755.95 g/mol [1]

CAS Number 2523025-40-1[7]

GHS Classification

Acute Toxicity, Oral (Category 4), Acute Aquatic

Toxicity (Category 1), Chronic Aquatic Toxicity

(Category 1)[1]

Hazard Statements
H302: Harmful if swallowed. H410: Very toxic to

aquatic life with long lasting effects.[1]

Workflow Diagrams
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The following diagrams illustrate the key workflows for safely handling and disposing of

Tri(Amino-PEG3-amide)-amine TFA.

Receiving and Storage

Handling Protocol

Disposal Workflow
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Click to download full resolution via product page

Caption: Workflow for Handling and Disposal of Tri(Amino-PEG3-amide)-amine TFA.
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Caption: Emergency Response Plan for Spills.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tri(Amino-PEG3-amide)-amine TFA|MSDS [dcchemicals.com]

2. benchchem.com [benchchem.com]

3. benchchem.com [benchchem.com]

4. benchchem.com [benchchem.com]

5. bruckner.research.uconn.edu [bruckner.research.uconn.edu]

6. benchchem.com [benchchem.com]

7. Tri(Amino-PEG3-amide)-amine TFA salt 95.00% | CAS: 2523025-40-1 | AChemBlock
[achemblock.com]

To cite this document: BenchChem. [Personal protective equipment for handling Tri(Amino-
PEG3-amide)-amine TFA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12413365#personal-protective-equipment-for-
handling-tri-amino-peg3-amide-amine-tfa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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